Cas no 1379811-93-4 ((2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile)

• Product Name: (2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile
• CAS No: 1379811-93-4
• MF: C₈H₇F₅N₂S
• MW: 258.211597681046
• MDL: MFCD22370037
• CID: 4697963
• Update Time: 2023-11-22

(2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• PC405531
• [2-amino-5-(pentafluoro-lambda~6~-sulfanyl)phenyl]acetonitrile
• (2-Amino-5-(pentafluorosulfanyl)phenyl)acetonitrile

• MDL： MFCD22370037
• Inchi： 1S/C8H7F5N2S/c9-16(10,11,12,13)7-1-2-8(15)6(5-7)3-4-14/h1-2,5H,3,15H2
• InChI Key： OXEGFVQRGGNJRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(CC#N)C=1)N)(F)(F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Topological Polar Surface Area: 50.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds